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Compound of Interest

Compound Name: 2-Pyrrolidinone

Cat. No.: B116388

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-pyrrolidinone, a versatile five-
membered lactam. It details its chemical structure, physicochemical properties, synthesis, and
reactivity. This document is intended to serve as a valuable resource for professionals in
research, and drug development, offering in-depth data, experimental insights, and
visualization of key chemical processes.

Chemical Identity and Structure

2-Pyrrolidinone, also known as 2-oxopyrrolidine or y-butyrolactam, is the simplest of the y-
lactams.[1] Its structure consists of a five-membered ring containing a secondary amide
functional group.[1][2] This cyclic amide structure is the result of the intramolecular
condensation of gamma-aminobutyric acid (GABA).[3][4] The lactam moiety imparts high
polarity and a high boiling point to the molecule.[5][6]

The chemical identifiers for 2-pyrrolidinone are summarized in the table below for easy
reference.
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Identifier Value

IUPAC Name Pyrrolidin-2-one[7]

Synonyms 2-Pyrrolidone, Butyrolactam, y-Butyrolactam[8]
CAS Number 616-45-5[1][8]

Molecular Formula

CaH/NO[1][3]8]

Molecular Weight 85.10 g/mol [3][8]
InChl Key HNJBEVLQSNELDL-UHFFFAOYSA-NI[8]
SMILES O=C1CCCNL1][8]

Physicochemical and Spectroscopic Properties

2-Pyrrolidinone is a colorless liquid or solid, depending on the ambient temperature, with a

characteristic odor.[3] It is miscible with water and a wide range of common organic solvents,

including ethanol, ether, chloroform, benzene, and ethyl acetate.[1][3][8] However, it is

insoluble in petroleum ether.[3] Its high polarity and miscibility make it a versatile solvent in

various applications.[2][5]

Physical Properties

The key physical properties of 2-pyrrolidinone are presented in the table below.

Property Value

Melting Point 25 °C (77 °F; 298 K)[1]
Boiling Point 245 °C (473 °F; 518 K)[1]
Density 1.116 g/cm3[1]

Vapor Density

2.9 (vs ain)[8]

Flash Point 129 °C (264 °F)[7]
Refractive Index (n20/D) 1.487[8]
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-pyrrolidinone.

Spectroscopy

Key Features

FT-IR (cm™1)

The FT-IR spectrum of 2-pyrrolidinone shows
characteristic peaks corresponding to the N-H

and C=0 stretching vibrations of the lactam ring.

[9]

1H NMR

The proton NMR spectrum provides signals for
the protons on the carbon atoms of the

pyrrolidinone ring.[3]

13C NMR

The carbon NMR spectrum shows distinct peaks
for the carbonyl carbon and the three methylene

carbons in the ring.

Mass Spectrometry

The mass spectrum exhibits a molecular ion

peak corresponding to its molecular weight.[4]

Synthesis of 2-Pyrrolidinone

The industrial production of 2-pyrrolidinone is primarily achieved through the reaction of y-

butyrolactone with ammonia.[1][8] Several alternative synthetic routes have also been

developed.[1][7]

Industrial Synthesis from y-Butyrolactone

The most common industrial method involves the high-temperature, high-pressure reaction of

agueous y-butyrolactone with ammonia over a solid catalyst.[1][8]
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Industrial Synthesis of 2-Pyrrolidinone

G-Butyrolactone} [Ammonla (NH3)] Magnesmm Silicate Catalyst

Reaction Mixture

'

[Z-Pyrrolidinone (99.5% PurityD
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Caption: Industrial production workflow for 2-pyrrolidinone.

Alternative Synthetic Routes

Other methods for synthesizing 2-pyrrolidinone include:

Catalytic or electrochemical reduction of succinimide.[1]

Carbonylation of allylamine.[1]

Hydrogenation of succinonitrile under hydrolytic conditions.[1][10]

Reaction of maleic or succinic anhydride with agueous ammonia using Pd-Ru catalysts.[1]
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Chemical Reactivity and Key Reactions

The chemical reactivity of 2-pyrrolidinone is characterized by reactions involving the lactam
ring, the active hydrogen on the nitrogen atom, and the carbonyl group.[8]

Key Chemical Reactions of 2-Pyrrolidinone

Hydrolysis

H20, H* or OH~ Hz, Co catalyst, High T R-CHO

Polymerization eduction Reaction\with Aldehydes

y-Aminobutyric Acid (GABA) Nylon-4 (Polypyrrolidone) N-Alkyl Pyrrolidone Pyrrolidine N-Hydroxyalkyl Pyrrolidone

Click to download full resolution via product page

Caption: Overview of the main chemical reactions of 2-pyrrolidinone.

Hydrolysis

In the presence of strong acids or bases, the lactam ring of 2-pyrrolidinone can be hydrolyzed
to yield y-aminobutyric acid (GABA).[8]

Ring-Opening Polymerization

Under basic conditions, 2-pyrrolidinone can undergo ring-opening polymerization to form
polypyrrolidone, also known as Nylon-4.[8][11] This polymer has potential applications as a
textile fiber and in molding compounds.[8]

N-Alkylation

The hydrogen atom on the nitrogen is acidic and can be substituted. In the presence of a base,
2-pyrrolidinone reacts with alkyl halides or dialkyl sulfates to produce N-alkyl pyrrolidones.[8]
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Reaction with Aldehydes

2-Pyrrolidinone can undergo an addition reaction with the carbonyl group of an aldehyde to
form N-hydroxyalky! pyrrolidones.[8]

Reduction

The carbonyl group of 2-pyrrolidinone can be reduced to a methylene group to yield
pyrrolidine. This reaction is typically carried out using a cobalt catalyst at high temperatures.[8]

Experimental Protocols

This section provides an overview of the methodologies for the synthesis and purification of 2-
pyrrolidinone, based on available literature.

Synthesis of 2-Pyrrolidinone from y-Butyrolactone
(Industrial Process)

¢ Reactants: y-Butyrolactone and liquid or aqueous ammonia.[8]

» Reaction Conditions: The reaction is conducted in a liquid phase within a tubular reactor at a
temperature of 250 to 290 °C and a pressure of 8.0 to 16.0 MPa.[8] No catalyst is required
for this liquid-phase process.[8]

o Molar Ratio: The typical molar ratio of y-butyrolactone to NHs to H20 is 1:(2.2 to 3):(1.6 to
2.3).[8]

* Residence Time: The residence time of the reaction mixture in the reactor is generally
between 20 and 120 minutes.[8]

o Work-up and Purification: Excess and unreacted ammonia are removed by distillation and
recycled.[8] The crude product is then purified by distillation to achieve a purity of over
99.5%.[7][8]

Purification of 2-Pyrrolidone

A method for purifying 2-pyrrolidone produced from succinonitrile involves the following steps:
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Treatment of the impure liquid 2-pyrrolidone with a strong base (e.g., KOH).[12]

Fractional distillation of the mixture to obtain high-purity, polymerization-grade 2-pyrrolidone
as the distillate.[12]

The distillation residue, containing the metal salt of pyrrolidone, is mixed with water and an
acid to liberate the free pyrrolidone.[12]

The liberated 2-pyrrolidone is then recovered by extraction with a water-immiscible organic
solvent.[12]
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Purification Workflow for 2-Pyrrolidinone
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Caption: Logical workflow for the purification of 2-pyrrolidinone.

Applications in Research and Drug Development
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2-Pyrrolidinone and its derivatives are of significant interest in the pharmaceutical and
chemical industries.

o Pharmaceutical Intermediate: It serves as a key starting material and intermediate in the
synthesis of various pharmaceutical compounds.[13][14] For example, it is a precursor for
nootropic drugs like Piracetam and other racetams.[7][13][14]

e Solvent in Formulations: Due to its excellent solvency for a wide range of active
pharmaceutical ingredients (APIs), including those that are poorly soluble, 2-pyrrolidone is
used in drug formulations.[13][14] It can enhance bioavailability and therapeutic efficacy.[13]
It is also used as a solvent in veterinary injections.[3]

e Precursor to Polyvinylpyrrolidone (PVP): 2-Pyrrolidinone is the precursor to N-
vinylpyrrolidone (NVP), the monomer used to produce polyvinylpyrrolidone (PVP).[1][6] PVP
has numerous applications in the pharmaceutical industry as a binder in tablets, a film-
former, and a solubilizing agent.[14]

e Penetration Enhancer: In topical applications, pyrrolidones have been shown to be effective
penetration enhancers.[3]

Safety and Handling

2-Pyrrolidone is classified as causing serious eye irritation.[15] It is recommended to handle 2-
pyrrolidone in a well-ventilated area and to use appropriate personal protective equipment
(PPE), including safety goggles and chemical-resistant gloves.[9][16][17] In case of contact
with eyes, rinse cautiously with water for several minutes.[16] For detailed safety information,
refer to the Safety Data Sheet (SDS).[9][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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